![molecular formula C9H12N2O B1284603 2-(4-aminophenyl)-N-methylacetamide CAS No. 32637-62-0](/img/structure/B1284603.png)
2-(4-aminophenyl)-N-methylacetamide
Overview
Description
2-(4-aminophenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
- Synthesis of Heterocyclic Compounds: A study focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety suitable for use as antimicrobial agents. This involved a versatile and readily accessible N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide (Darwish et al., 2014).
Antitumor and Anticancer Research
- Development of Anti-Cancer Agents: Another study designed and synthesized 4-Amino-2H-benzo[h]chromen-2-one (ABO) analogs, including variants with N-methoxy-N-methylacetamide, which showed potent anti-cancer activity against a range of cancer cell lines (Dong et al., 2010).
Physicochemical Studies
- Molecular Dynamics and IR Spectral Analysis: A study utilized N-methylacetamide as a proxy for protein backbone to investigate interactions of alkali cations and alkaline earth dications with the carbonyl group, contributing to the understanding of ion effects on proteins (Pluhařová et al., 2014).
- Density Functional Theory (DFT) Analysis: Research calculated the independent IR spectrum of every component in N-methylacetamide using DFT, which aids in explaining the formation of the amide infrared spectrum, significant in organic chemistry, analytical chemistry, and chemical biology (Ji et al., 2020).
Antimalarial Research
- Synthesis of Antimalarial Compounds: A study prepared compounds derived from substituted 1-phenyl-2-propanones, showing increasing antimalarial potency correlated with decreasing size and electron donation of phenyl ring substituents (Werbel et al., 1986).
Other Medical Applications
- Anticonvulsant Activity: Research has shown potent anticonvulsant activity in compounds like (R,S)-2-acetamido-N-benzyl-2-methylacetamide, indicating potential therapeutic applications in treating seizures (Kohn et al., 1991).
Chemical Synthesis and Reactions
- Chemoselective Acetylation: N-(2-Hydroxyphenyl)acetamide, synthesized from 2-aminophenol, serves as an intermediate for antimalarial drugs. Research on its chemoselective monoacetylation using various acyl donors provides insights into efficient synthesis methods (Magadum & Yadav, 2018).
Safety and Hazards
Future Directions
The future directions for the research and development of 2-(4-aminophenyl)-N-methylacetamide could involve further exploration of its potential applications in various fields. For example, it could be used in the synthesis of new heat-resistant biopolyureas by fermentation techniques . Additionally, the development of more efficient methods for its synthesis could also be a focus of future research .
Mechanism of Action
Target of action
Compounds similar to “2-(4-aminophenyl)-N-methylacetamide”, such as 2-(4-aminophenyl)benzothiazoles, have been shown to possess antitumor properties . They are biotransformed by cytochrome P 450 1A1 to putative active, as well as inactive metabolites .
Mode of action
It has been suggested that they may interact with the cytoplasmic membrane, causing membrane perturbation . They may also have an intracellular mode of action .
Biochemical pathways
It is known that they are metabolized by the enzyme cytochrome p 450 1a1 .
Pharmacokinetics
It has been shown that amino acid conjugation to the exocyclic primary amine function of 2-(4-aminophenyl)benzothiazoles has been used to overcome limitations posed by drug lipophilicity . Water-soluble, chemically stable prodrugs rapidly and quantitatively revert to their parent amine in mice, rats, and dogs in vivo .
Result of action
It has been suggested that they may have potent antitumor properties .
Action environment
It is known that the synthesis of similar compounds can be influenced by environmental factors .
Biochemical Analysis
Biochemical Properties
2-(4-Aminophenyl)-N-methylacetamide plays a significant role in biochemical reactions, particularly in its interactions with enzymes, proteins, and other biomolecules. It has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of various substances in the body . These interactions often involve the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity. Additionally, this compound has shown potential antimicrobial properties by disrupting the cell membrane integrity of certain bacterial strains .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, in cancer cells, this compound has been found to induce apoptosis by activating specific signaling pathways . It also affects the expression of genes involved in cell cycle regulation, thereby inhibiting cell proliferation. Furthermore, this compound can alter cellular metabolism by affecting the activity of key metabolic enzymes .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as proteins and nucleic acids, leading to changes in their structure and function. For example, it can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and catalysis . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins . These interactions result in changes in the transcriptional activity of target genes, ultimately affecting cellular processes.
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to certain environmental factors, such as light and heat, can lead to its degradation and reduced efficacy . In in vitro and in vivo studies, long-term exposure to this compound has been associated with sustained effects on cellular function, including continued inhibition of cell proliferation and induction of apoptosis .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to have minimal toxic effects and can effectively modulate biochemical pathways . At higher doses, it can exhibit toxic or adverse effects, such as hepatotoxicity and nephrotoxicity . Threshold effects have also been observed, where a certain dosage is required to achieve a significant biological response . These findings highlight the importance of determining the optimal dosage for therapeutic applications.
Metabolic Pathways
This compound is involved in various metabolic pathways, including those mediated by cytochrome P450 enzymes . These enzymes catalyze the oxidation of the compound, leading to the formation of metabolites that can be further processed by other metabolic enzymes . The interactions of this compound with these enzymes can affect metabolic flux and alter the levels of specific metabolites . Understanding these metabolic pathways is crucial for predicting the pharmacokinetics and pharmacodynamics of this compound.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These molecules facilitate the movement of the compound across cellular membranes and its accumulation in specific cellular compartments . For example, certain transporters can actively transport this compound into cells, while binding proteins can sequester it in specific organelles . These processes are essential for determining the bioavailability and efficacy of the compound.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific cellular compartments through targeting signals and post-translational modifications . For instance, it may localize to the nucleus, where it can interact with DNA and transcription factors to modulate gene expression . Alternatively, it may be targeted to the mitochondria, where it can affect cellular metabolism and energy production . Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action.
Properties
IUPAC Name |
2-(4-aminophenyl)-N-methylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-11-9(12)6-7-2-4-8(10)5-3-7/h2-5H,6,10H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDGLZUCCUIXNGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20588294 | |
Record name | 2-(4-Aminophenyl)-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20588294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
32637-62-0 | |
Record name | 2-(4-Aminophenyl)-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20588294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-aminophenyl)-N-methylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.